Cas no 947-14-8 (Phenylacetone-1,1,3,3,3-d5)
Phenylacetone-1,1,3,3,3-d5 structure
Product Name:Phenylacetone-1,1,3,3,3-d5
CAS No:947-14-8
MF:C9H10O
MW:139.205911159515
CID:1065837
PubChem ID:12200309
Update Time:2025-04-20
Phenylacetone-1,1,3,3,3-d5 Chemical and Physical Properties
Names and Identifiers
-
- Phenylacetone-1,1,3,3,3-d5
- Phenylacetone-d5
- 1,1,1,3,3-pentadeuterio-3-phenylpropan-2-one
- 1,1,1,3,3-pentadeuterio-3-phenyl-propan-2-one
- 1-Phenyl-1,1,3,3,3-pentadeuteropropan-2-on
- 1-Phenyl-2-propanone-d5
- 3-Phenyl-2-propanone-1,1,1,3,3-d5
- 3-Phenyl-2-propanone-d5
- A-Phenylacetone-d5
- Benzyl Methyl Ketone-d5
- Methyl Benzyl Ketone-d5
- Phenyl-2-propanon-1,1,3,3,3-d5
- Phenyl-2-propanone-d5
- Phenylaceton-1,1,1,3,3-d5
- Phenylaceton-d5
- Phenylmethyl Methyl Ketone-d5
- Phenylpentadeuteriopropanon
- 947-14-8
- ES3WT7W93D
- 2-Propanone-1,1,1,3,3-d5, 3-phenyl-
- UNII-ES3WT7W93D
- Phenylacetone D5
- 2-Propanone-d5, 1-phenyl-
- DTXSID10480152
- DB-321379
-
- Inchi: 1S/C9H10O/c1-8(10)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3/i1D3,7D2
- InChI Key: QCCDLTOVEPVEJK-WRMAMSRYSA-N
- SMILES: O=C(C([2H])([2H])[2H])C([2H])([2H])C1C=CC=CC=1
Computed Properties
- Exact Mass: 134.07300
- Monoisotopic Mass: 139.104548668g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 1.81810
Phenylacetone-1,1,3,3,3-d5 Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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